Spiro[5.5]undecane-3-carboxamide,4-dioxo-

• CAS RN: 57641-80-2
• Molecular Formula: C19H23NO5S
• Molecular Weight: 377.5 g/mol
• IUPAC Name: N-(4-methylphenyl)sulfonyl-2,4-dioxospiro[5.5]undecane-3-carboxamide
• InChI: InChI=1S/C19H23NO5S/c1-13-5-7-14(8-6-13)26(24,25)20-18(23)17-15(21)11-19(12-16(17)22)9-3-2-4-10-19/h5-8,17H,2-4,9-12H2,1H3,(H,20,23)
• InChI Key: IAIUMVPEFJQUIS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NC(=O)C2C(=O)CC3(CCCCC3)CC2=O

Description

Spiro[5.5]undecane-3-carboxamide,4-dioxo- is a useful research compound. Its molecular formula is C19H23NO5S and its molecular weight is 377.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Reaction of equimolar amounts of spiro[5.5]undecane-2,4-dione with p-toluenesulfonylisocyanate in benzene according to the procedure of Example 1 affords 3-[N-(p-TOLUENESULFONYL)CARBAMOYL]SPIRO[5.5]UNDECANE-2,4-DIONE, m.p. 150.5°-152° C. (corr.).